Cas no 851988-89-1 (N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851988-89-1
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6301165
• PubChem ID: 3163758
• Update Time: 2025-06-09

N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• SMR000290900
• N-(4-methylbenzyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• AT-057/43348335
• Z87601002
• DTXSID601322231
• N-[(4-methylphenyl)methyl]-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• F0643-0096
• CHEMBL1874226
• N-(4-methylbenzyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide
• AKOS000636866
• MLS000718632
• 851988-89-1
• HMS2749G19

• Inchi： 1S/C18H18N2O3/c1-13-6-8-14(9-7-13)12-19-17(21)10-11-20-15-4-2-3-5-16(15)23-18(20)22/h2-9H,10-12H2,1H3,(H,19,21)
• InChI Key： JJFNHJBUIVTOAW-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC1=2)CCC(NCC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Research Update on N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS: 851988-89-1)

Recent studies on N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS: 851988-89-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzoxazolone scaffold, has garnered attention due to its unique pharmacological properties and its role in modulating key biological pathways. The following sections provide an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide has been optimized to improve yield and purity, as reported in recent publications. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated further exploration of its biological activities.

In vitro and in vivo studies have demonstrated that this compound exhibits significant activity against specific molecular targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that it acts as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This property positions it as a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's potential in oncology. Preliminary data indicate that N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide may inhibit the proliferation of certain cancer cell lines by interfering with cell cycle progression and inducing apoptosis. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and critical oncogenic proteins. However, additional preclinical studies are required to validate these observations and assess its safety profile.

In conclusion, N-(4-methylphenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS: 851988-89-1) represents a versatile scaffold with broad therapeutic potential. Its ability to modulate diverse biological pathways underscores its value in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and conducting comprehensive toxicity studies to advance its development as a clinical candidate. The ongoing exploration of this compound exemplifies the dynamic interplay between chemical synthesis and biological evaluation in modern medicinal chemistry.